Cas no 2639431-79-9 (2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid
• CAS No: 2639431-79-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5651911
• PubChem ID: 165899329
• Update Time: 2025-06-13

2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782751
• 2639431-79-9
• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-phenylacetic acid
• 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-12(10-17)13(14(18)19)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)
• InChI Key： KMSYMCQNCWENFY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=O)O)C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid

Comprehensive Overview of 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid (CAS No. 2639431-79-9)

2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid (CAS No. 2639431-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound features a unique molecular structure combining a phenylacetic acid backbone with a tert-butoxycarbonyl (Boc)-protected azetidine moiety. Its structural complexity and functional versatility make it a valuable intermediate in drug discovery, particularly for the development of novel therapeutics targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

The Boc-protected azetidine group in this compound is a critical feature, as azetidines are increasingly explored in medicinal chemistry due to their conformational rigidity and bioisosteric properties. Researchers are particularly interested in how this scaffold influences the compound’s pharmacokinetic profile, including its solubility, metabolic stability, and membrane permeability. Recent studies highlight the growing demand for azetidine-containing compounds in the design of protease inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine.

From a synthetic perspective, 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid is often synthesized via multi-step organic reactions, including Boc protection, azetidine ring formation, and carboxylic acid functionalization. The tert-butoxycarbonyl group serves as a temporary protecting group for amines, enabling selective reactions in complex molecular environments. This strategy is widely adopted in peptide synthesis and small-molecule drug development, where protecting group chemistry is essential for achieving high yields and purity.

In the context of current research trends, this compound aligns with the rising interest in bioactive heterocycles and scaffold diversification. Pharmaceutical companies and academic labs are actively investigating azetidine derivatives for their potential in addressing drug resistance and improving therapeutic efficacy. For instance, the phenylacetic acid moiety may contribute to enhanced binding affinity with biological targets, such as enzymes or receptors involved in inflammatory pathways.

Another area of exploration is the compound’s role in prodrug design. The Boc group can be selectively cleaved under mild acidic conditions, releasing the active azetidine pharmacophore. This property is particularly relevant for oral drug formulations, where controlled release and targeted delivery are paramount. As the pharmaceutical industry shifts toward patient-centric therapies, compounds like 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid are pivotal in enabling smarter drug delivery systems.

From a commercial standpoint, the demand for high-purity pharmaceutical intermediates is escalating, driven by the global expansion of contract research organizations (CROs) and generic drug manufacturers. CAS No. 2639431-79-9 is often sourced for custom synthesis projects, reflecting its niche yet growing market. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity and purity, ensuring compliance with regulatory standards.

Environmental and safety considerations are also integral to the discussion. While 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid is not classified as hazardous, proper handling protocols are recommended to minimize exposure risks. Researchers emphasize the importance of green chemistry principles in its synthesis, such as solvent recycling and catalytic methods, to reduce waste and energy consumption.

In summary, 2-{1-(tert-butoxy)carbonylazetidin-3-yl}-2-phenylacetic acid (CAS No. 2639431-79-9) represents a compelling case study in modern medicinal chemistry. Its dual functionality as a Boc-protected intermediate and phenylacetic acid derivative positions it at the intersection of innovation and practicality. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation therapeutics.